
Application Note: Spectroscopic and
Spectrometric Analysis of 19-O-

Acetylchaetoglobosin A

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 19-O-Acetylchaetoglobosin A

Cat. No.: B15604948

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, a class of mycotoxins produced by

various fungi, including those of the genus Chaetomium.[1] This compound, a derivative of

chaetoglobosin A, has garnered interest in the scientific community due to its biological

activities, which include phytotoxic and cytotoxic effects.[2][3] Its complex structure

necessitates detailed analytical techniques for accurate identification and characterization. This

application note provides a comprehensive overview of the Nuclear Magnetic Resonance

(NMR) and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) data for

19-O-Acetylchaetoglobosin A, along with detailed protocols for data acquisition and a

summary of the pertinent biosynthetic signaling pathway.

Data Presentation
The following tables summarize the key NMR and mass spectrometry data for 19-O-
Acetylchaetoglobosin A.
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Table 1: ¹H NMR Data for 19-O-Acetylchaetoglobosin A (700 MHz, CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity J (Hz)

11 1.25 d 7.31

12 1.30 s

15a 2.05 dt 13.77, 10.97

15b 2.27 m

16 2.46 m

16' 1.02 d 6.88

17 5.71 dd 9.03, 1.29

18' 1.47 d 1.29

19 5.93 s

21 6.09 ddd 15.17, 9.79, 1.29

22 6.39 br d 16.78

22' 7.58 d 16.78

25 2.20 s

3 3.80 dt 7.21, 3.50

4 2.93 m

5 1.86 m

7 2.80 d 5.16

8 2.15 dd 9.68, 4.95

10a 2.67 dd 14.63, 7.74

10b 2.91 m

2' 7.01 d 2.15

4' 7.50 d 7.74

5' 7.15 dd 6.88, 7.31
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6' 7.21 dd 6.88, 8.17

7' 7.37 d 8.17

NH-1' 8.20 br s

NH-2 5.74 s

Data sourced from ResearchGate.[4]

Table 2: ¹³C NMR Data for 19-O-Acetylchaetoglobosin A (176 MHz, CDCl₃)
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Position Chemical Shift (δ) ppm

1 173.3

3 52.4

4 47.4

5 36.3

6 57.9

7 62.3

8 48.6

9 63.2

10 34.1

11 13.5

12 19.9

13 128.3

14 133.4

15 41.5

16 32.2

16' 20.81

17 142.6

18 127.9

18' 11.7

19 83.3

20 195.0

21 133.2

22 134.8
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23 196.8

24 170.1

25 20.84

2' 123.5

3' 110.2

3a' 127.0

4' 118.3

5' 122.6

6' 120.1

7' 111.7

7a' 136.3

Data sourced from ResearchGate.[4]

Table 3: Mass Spectrometry Data for 19-O-Acetylchaetoglobosin A

Ion Observed m/z

[M+H]⁺ 571.22

[M+H-AcOH]⁺ 511.22

[M-H]⁻ 569.15

[M-H+HCOOH]⁻ 615.12

Data sourced from ResearchGate.[4]

Table 4: High-Resolution Mass Spectrometry (HR-ESI-MS) Data
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Ion Calculated m/z Observed m/z Formula

[M+H]⁺ 571.2803 571.2803 C₃₄H₃₉N₂O₆

Data sourced from ResearchGate.[4]

Experimental Protocols
NMR Spectroscopy
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: 700 MHz NMR Spectrometer equipped with a cryoprobe.

Sample Preparation:

Weigh approximately 1-5 mg of purified 19-O-Acetylchaetoglobosin A.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing

0.03% tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

Pulse Sequence: zg30 (Bruker) or equivalent

Temperature: 298 K

Spectral Width: 16 ppm

Acquisition Time: 2.0 s

Relaxation Delay (d1): 1.0 s

Number of Scans: 16

¹³C NMR Acquisition Parameters:
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Pulse Sequence: zgpg30 (Bruker) or equivalent with proton decoupling

Temperature: 298 K

Spectral Width: 240 ppm

Acquisition Time: 1.0 s

Relaxation Delay (d1): 2.0 s

Number of Scans: 1024

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

Phase correct the spectra manually.

Perform baseline correction.

Reference the spectra to the internal standard (TMS at 0.00 ppm for ¹H and ¹³C).

Integrate the signals in the ¹H spectrum and pick peaks for both ¹H and ¹³C spectra.

High-Resolution Electrospray Ionization Mass
Spectrometry (HR-ESI-MS)
Objective: To determine the accurate mass and elemental composition of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an

electrospray ionization source.

Sample Preparation:

Prepare a stock solution of 19-O-Acetylchaetoglobosin A at a concentration of 1 mg/mL in

methanol.
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Dilute the stock solution to a final concentration of 1-10 µg/mL with a suitable solvent system

(e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

Acquisition Parameters (Positive Ion Mode):

Ionization Mode: Electrospray Ionization (ESI), Positive

Capillary Voltage: 3.5 - 4.5 kV

Drying Gas (N₂): Flow rate of 8-12 L/min

Gas Temperature: 300-350 °C

Nebulizer Pressure: 30-45 psi

Mass Range: m/z 100-1000

Data Acquisition: Centroid mode

Data Analysis:

Process the raw data using the instrument's software.

Identify the protonated molecular ion peak [M+H]⁺.

Calculate the elemental composition based on the accurate mass measurement. The

software should provide a list of possible elemental compositions within a specified mass

tolerance (typically < 5 ppm).

Compare the isotopic pattern of the measured ion with the theoretical pattern for the

proposed formula to confirm the elemental composition.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of 19-O-Acetylchaetoglobosin A.
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Caption: Workflow for the characterization of 19-O-Acetylchaetoglobosin A.
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Signaling Pathway for Chaetoglobosin Biosynthesis
The biosynthesis of chaetoglobosins, such as chaetoglobosin A, in fungi like Chaetomium

globosum is regulated by complex signaling pathways. The Gα-cAMP/PKA pathway is known

to be a positive regulator of this process.
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Caption: Gα-cAMP/PKA signaling pathway regulating chaetoglobosin A biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b15604948?utm_src=pdf-custom-synthesis#bc-rfq
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-esi-accurate-mass-service
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-esi-accurate-mass-service
https://www.caymanchem.com/product/33164
https://books.rsc.org/books/monograph/591/chapter/269983/Acquiring-1H-and-13C-Spectra
https://www.creative-biostructure.com/how-does-nmr-help-identify-natural-compounds.htm
https://www.benchchem.com/product/b15604948/docs#application-note-spectroscopic-and-spectrometric-analysis-of-19-o-acetylchaetoglobosin-a
https://www.benchchem.com/product/b15604948/docs#application-note-spectroscopic-and-spectrometric-analysis-of-19-o-acetylchaetoglobosin-a
https://www.benchchem.com/product/b15604948/docs#application-note-spectroscopic-and-spectrometric-analysis-of-19-o-acetylchaetoglobosin-a
https://www.benchchem.com/product/b15604948/docs#application-note-spectroscopic-and-spectrometric-analysis-of-19-o-acetylchaetoglobosin-a
https://www.benchchem.com/product/b15604948?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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